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Compound of Interest

Compound Name: cyclo(Leu-Leu)

Cat. No.: B15592898 Get Quote

An In-depth Technical Guide to cyclo(Leu-Leu)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclo(Leu-Leu), a cyclic dipeptide

with emerging interest in various scientific fields. This document details its chemical properties,

known biological activities, and provides generalized experimental protocols and potential

signaling pathways based on current research on related compounds.

Core Compound Details
Cyclo(Leu-Leu), also known as (3S,6S)-3,6-diisobutylpiperazine-2,5-dione, is a cyclic

dipeptide formed from the condensation of two L-leucine amino acid residues.

Property Value Citation

CAS Number 952-45-4

Molecular Formula C₁₂H₂₂N₂O₂

Molecular Weight 226.32 g/mol

It is important to note that while the CAS number 952-45-4 specifically refers to the (3S,6S)

stereoisomer, the term cyclo(Leu-Leu) is sometimes used more broadly in commercial listings.

For scientific accuracy, specifying the stereochemistry is crucial.
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Biological Activities and Potential Applications
Cyclo(Leu-Leu) is a secondary metabolite found in various fungi and bacteria. While research

specifically on cyclo(Leu-Leu) is not as extensive as for other cyclic dipeptides, preliminary

studies and research on structurally similar compounds suggest a range of potential biological

activities.

Known and Potential Biological Activities:

Glycosidase Inhibitor: Some studies have indicated that cyclo(Leu-Leu) may act as a

glycosidase inhibitor, suggesting potential applications in studying and modulating

carbohydrate metabolism.

Quorum Sensing (QS) Inhibition: While detailed mechanisms for cyclo(Leu-Leu) are still

under investigation, many cyclic dipeptides are known to interfere with bacterial quorum

sensing, a cell-to-cell communication system that regulates virulence and biofilm formation.

This suggests that cyclo(Leu-Leu) could be a candidate for the development of novel anti-

pathogenic agents that disarm bacteria rather than killing them, potentially reducing the

development of antibiotic resistance.

Antimicrobial and Antifungal Activity: As a class of compounds, cyclic dipeptides are known

to exhibit a broad range of antimicrobial and antifungal properties. The specific spectrum and

efficacy of cyclo(Leu-Leu) are areas of ongoing research.

Cytotoxic Activity: Research into related cyclic dipeptides, such as cyclo(Ile-Leu), has shown

cytotoxic effects against various cancer cell lines. This suggests that cyclo(Leu-Leu)
warrants investigation for its potential as an anticancer agent.

Experimental Protocols
Detailed experimental protocols specifically for cyclo(Leu-Leu) are limited in publicly available

literature. However, the following are generalized methodologies for the isolation, purification,

and biological activity assessment of cyclic dipeptides, which can be adapted for the study of

cyclo(Leu-Leu).
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Isolation and Purification of cyclo(Leu-Leu) from Fungal
Cultures
This protocol provides a general method for the extraction and purification of cyclic dipeptides

from fungal sources.

Experimental Workflow for Isolation and Purification
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Extraction

Purification

Fungal Culture in Liquid Medium

Filtration to Separate Mycelium and Broth

Solvent Extraction of Broth (e.g., Ethyl Acetate)

Concentration of Organic Extract

Column Chromatography (Silica Gel)

Fraction Collection based on Polarity

Thin-Layer Chromatography (TLC) Monitoring

Further Purification (e.g., HPLC)

Pool active fractions

Pure cyclo(Leu-Leu)

Click to download full resolution via product page

A generalized workflow for the isolation and purification of cyclo(Leu-Leu).
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Quorum Sensing Inhibition Assay (Violacein Inhibition)
This assay is a common method to screen for QS inhibitors using the reporter strain

Chromobacterium violaceum, which produces the purple pigment violacein in a QS-dependent

manner.

Experimental Workflow for Violacein Inhibition Assay

Overnight Culture of C. violaceum

Inoculate wells with C. violaceum

Prepare Serial Dilutions of cyclo(Leu-Leu) in a 96-well plate

Incubate at 30°C for 24-48 hours

Quantify Violacein Production (Absorbance at ~585 nm) Assess Bacterial Growth (OD600)

Calculate Percentage of Violacein Inhibition

Click to download full resolution via product page

A typical workflow for assessing quorum sensing inhibition.

Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used

to measure the cytotoxicity of a compound.

Experimental Workflow for MTT Cytotoxicity Assay
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Seed Cancer Cells in a 96-well Plate

Incubate for 24 hours for Cell Adherence

Treat Cells with Various Concentrations of cyclo(Leu-Leu)

Incubate for a Defined Period (e.g., 24-72 hours)

Add MTT Reagent to each well

Incubate for 2-4 hours to allow formazan formation

Solubilize Formazan Crystals (e.g., with DMSO)

Measure Absorbance at ~570 nm

Calculate Cell Viability and IC50 Value

Click to download full resolution via product page

A standard workflow for determining the cytotoxicity of a compound.
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Signaling Pathways
The precise signaling pathways modulated by cyclo(Leu-Leu) are not yet well-defined.

However, based on the activities of related cyclic dipeptides, a likely target is the bacterial

quorum sensing (QS) system.

Hypothesized Quorum Sensing Inhibition Pathway
Many cyclic dipeptides are known to act as antagonists of QS receptors. In Gram-negative

bacteria, this often involves interference with the LuxR-type receptors, which are transcriptional

regulators that bind to acyl-homoserine lactone (AHL) autoinducers.

Bacterial Cell

AHL Autoinducer LuxR-type Receptor
Binds and Activates Target GenesBinds to DNA Promoter

Virulence Factor
Production &

Biofilm Formation

Activates Transcription

cyclo(Leu-Leu)

Potential Antagonist

Click to download full resolution via product page

A potential mechanism of quorum sensing inhibition by cyclo(Leu-Leu).

In this proposed pathway, cyclo(Leu-Leu) may act as a competitive inhibitor of the LuxR-type

receptor, preventing the binding of the native AHL autoinducer. This would lead to the

downregulation of genes responsible for virulence factor production and biofilm formation,

thereby attenuating the pathogenicity of the bacteria. Further research is required to validate

this specific mechanism for cyclo(Leu-Leu).

Conclusion
Cyclo(Leu-Leu) is a naturally occurring cyclic dipeptide with potential for a range of biological

activities, including quorum sensing inhibition and cytotoxicity. While research specifically

focused on this compound is still in its early stages, the established methodologies and known
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mechanisms of action for related cyclic dipeptides provide a solid framework for future

investigation. This technical guide serves as a foundational resource for researchers and

scientists interested in exploring the therapeutic and scientific potential of cyclo(Leu-Leu).

To cite this document: BenchChem. [cyclo(Leu-Leu) CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592898#cyclo-leu-leu-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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